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molecular formula C10H7FO2S B1587003 Methyl 4-fluoro-1-benzothiophene-2-carboxylate CAS No. 220180-55-2

Methyl 4-fluoro-1-benzothiophene-2-carboxylate

Cat. No. B1587003
CAS RN: 220180-55-2
M. Wt: 210.23 g/mol
InChI Key: SPZLAMSTAIFDBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08884017B2

Procedure details

Using 5.0 g (35.2 mmol) of 2,6-difluorobenzaldehyde, 2.11 g (52.8 mmol) of sodium hydride (60% pure) and 4.11 g (38.7 mmol) of methyl mercaptoacetate, 5.61 g (72.8% of theory) of the title compound are obtained.
Name
2,6-difluorobenzaldehyde
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
2.11 g
Type
reactant
Reaction Step Two
Name
methyl mercaptoacetate
Quantity
4.11 g
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][CH:7]=[C:6]([F:10])[C:3]=1[CH:4]=O.[H-].[Na+].[SH:13][CH2:14][C:15]([O:17][CH3:18])=[O:16]>>[F:10][C:6]1[C:3]2[CH:4]=[C:14]([C:15]([O:17][CH3:18])=[O:16])[S:13][C:2]=2[CH:9]=[CH:8][CH:7]=1 |f:1.2|

Inputs

Step One
Name
2,6-difluorobenzaldehyde
Quantity
5 g
Type
reactant
Smiles
FC1=C(C=O)C(=CC=C1)F
Step Two
Name
sodium hydride
Quantity
2.11 g
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
methyl mercaptoacetate
Quantity
4.11 g
Type
reactant
Smiles
SCC(=O)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=CC=CC2=C1C=C(S2)C(=O)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.